
Application Notes and Protocols: Oral Gavage of
L-152804 in Rats

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L 152804

Cat. No.: B1673691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-152804 is a potent and selective, non-peptide antagonist of the Neuropeptide Y (NPY) Y5

receptor.[1][2] It is orally active and has demonstrated the ability to penetrate the brain, making

it a valuable tool for investigating the physiological roles of the Y5 receptor, particularly in the

regulation of food intake and energy homeostasis.[1][2] NPY is a powerful stimulant of food

intake, and the Y5 receptor subtype is believed to be a key mediator of this effect.[1][3][4]

These application notes provide a detailed protocol for the oral administration of L-152804 to

rats for studying its effects on feeding behavior.

Data Summary
The following tables summarize the in vitro binding affinities and in vivo effects of L-152804.

Table 1: In Vitro Receptor Binding Affinity of L-152804
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Receptor Species Ki (nM)

Y5 Human 26

Y5 Rat 31

Y1 Human >10,000

Y2 Human >10,000

Y4 Human >10,000

Data compiled from Kanatani et al. (2000).[1]

Table 2: Effect of Oral Administration of L-152804 on Food Intake in Rats

Dosage (mg/kg)
Administration
Route

Effect Model

10 Oral
Significantly inhibited

food intake

bPP-induced feeding

in satiated rats

10-30 Oral

Dose-dependent

inhibition of

hyperphagia

[D-Trp34]NPY-induced

hyperphagia

Data compiled from Kanatani et al. (2000) and Sato et al. (2008) as cited in ResearchGate.[1]

[2]

Experimental Protocols
Protocol 1: Preparation of L-152804 for Oral Gavage
This protocol describes the preparation of a suspension of L-152804 suitable for oral

administration to rats. As L-152804 is a non-peptide small molecule, a common vehicle for oral

gavage is a suspension in a vehicle such as 0.5% carboxymethylcellulose (CMC) in water.

Materials:

L-152804 powder
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0.5% (w/v) Carboxymethylcellulose (CMC), low viscosity

Sterile, deionized water

Mortar and pestle or homogenizer

Magnetic stirrer and stir bar

Analytical balance

Volumetric flasks and graduated cylinders

Procedure:

Calculate the required amount of L-152804 and vehicle. The volume for oral gavage in rats

should not exceed 10 mL/kg of body weight.[5][6] For a 10 mg/kg dose in a 300g rat, you

would need 3 mg of L-152804. If the dosing volume is 5 mL/kg, the final volume would be 1.5

mL, and the concentration would be 2 mg/mL.

Prepare the 0.5% CMC vehicle. Dissolve 0.5 g of CMC in 100 mL of sterile, deionized water.

Stir using a magnetic stirrer until the CMC is fully dissolved. This may take some time.

Weigh the L-152804. Accurately weigh the calculated amount of L-152804 powder using an

analytical balance.

Create a suspension.

Method A (Mortar and Pestle): Place the weighed L-152804 powder in a clean mortar. Add

a small volume of the 0.5% CMC vehicle and triturate with the pestle to form a smooth

paste. Gradually add the remaining vehicle while continuing to mix until a homogenous

suspension is formed.

Method B (Homogenizer): Place the weighed L-152804 powder in a suitable container.

Add the full volume of the 0.5% CMC vehicle and homogenize according to the

manufacturer's instructions until a uniform suspension is achieved.

Store the suspension. Store the suspension at 4°C and protect it from light. It is

recommended to prepare the suspension fresh daily. Before each use, ensure the
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suspension is thoroughly mixed to guarantee uniform dosing.

Protocol 2: Oral Gavage Administration of L-152804 to
Rats
This protocol outlines the standard procedure for administering the prepared L-152804

suspension to rats via oral gavage. This procedure should only be performed by trained

personnel.

Materials:

Prepared L-152804 suspension

Rat scale for accurate body weight measurement

Appropriately sized gavage needle (16-18 gauge, 2-3 inches long with a ball-tip for adult

rats)[7]

Syringe (1-3 mL, depending on the dosing volume)

70% ethanol for disinfection

Procedure:

Animal Handling and Restraint:

Gently handle the rat to minimize stress.

Securely restrain the rat to prevent movement. One common method is to hold the rat

near the thoracic region while supporting the lower body.

Dose Calculation and Syringe Preparation:

Weigh the rat immediately before dosing to ensure accurate dose calculation.

Calculate the required volume of the L-152804 suspension based on the rat's body weight

and the desired dosage.
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Draw the calculated volume into the syringe and attach the gavage needle. Ensure there

are no air bubbles in the syringe.

Gavage Needle Insertion:

Gently extend the rat's head back to straighten the path to the esophagus.

Insert the gavage needle into the diastema (the gap between the incisors and molars) and

advance it gently along the roof of the mouth.

The needle should pass smoothly down the esophagus. The rat may exhibit swallowing

reflexes. Do not force the needle. If resistance is met, withdraw the needle and re-attempt.

Substance Administration:

Once the needle is correctly positioned in the stomach (the pre-measured length from the

tip of the nose to the last rib can be used as a guide), slowly administer the L-152804

suspension over 2-3 seconds.[5]

Post-Administration:

Gently withdraw the gavage needle.

Return the rat to its cage and monitor for any signs of distress, such as labored breathing

or leakage of the substance from the mouth or nose, for at least 10-15 minutes.[5]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of the NPY Y5 receptor and a typical

experimental workflow for an oral gavage study in rats.
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Caption: NPY Y5 Receptor Signaling Pathway.
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Caption: Experimental Workflow for Oral Gavage Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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